Cas no 1690844-18-8 (3-(2-cyclohexylethyl)azetidin-3-ol)

• Product Name: 3-(2-cyclohexylethyl)azetidin-3-ol
• CAS No: 1690844-18-8
• MF: C₁₁H₂₁NO
• MW: 183.290543317795
• CID: 6090426
• PubChem ID: 130479149
• Update Time: 2025-08-05

3-(2-cyclohexylethyl)azetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2-cyclohexylethyl)azetidin-3-ol
• 1690844-18-8
• EN300-1868297

• Inchi： 1S/C11H21NO/c13-11(8-12-9-11)7-6-10-4-2-1-3-5-10/h10,12-13H,1-9H2
• InChI Key： ZXWUCKFGKRLQSP-UHFFFAOYSA-N
• SMILES： OC1(CNC1)CCC1CCCCC1

Computed Properties

• Exact Mass: 183.162314293g/mol
• Monoisotopic Mass: 183.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 32.3Ų

Additional information on 3-(2-cyclohexylethyl)azetidin-3-ol

3-(2-Cyclohexylethyl)azetidin-3-ol: A Novel Compound with Promising Therapeutic Potential

3-(2-Cyclohexylethyl)azetidin-3-ol, with the chemical identifier CAS No. 1690844-18-8, represents a unique class of heterocyclic compounds that have garnered significant attention in recent years due to their potential applications in pharmaceutical research. This molecule belongs to the broader family of azetidin-3-ol derivatives, which are characterized by a four-membered ring containing one oxygen atom. The 2-cyclohexylethyl substituent introduces structural complexity and functional diversity, making it a valuable scaffold for drug discovery. Recent studies have highlighted the importance of such compounds in modulating biological targets related to neurodegenerative diseases and inflammatory conditions.

Structurally, 3-(2-cyclohexylethyl)azetidin-3-ol is a saturated azetidine derivative with a cyclohexyl group attached to the ethyl chain. The azetidine ring, a four-membered ring with one oxygen atom, is a common structural motif in many biologically active molecules. The presence of the cyclohexyl group enhances the molecule's hydrophobicity, which may influence its membrane permeability and cellular uptake. This structural feature is particularly relevant in the context of drug delivery systems, where the ability to cross biological barriers is critical for therapeutic efficacy.

Recent advances in medicinal chemistry have demonstrated that compounds with the azetidin-3-ol scaffold exhibit a wide range of pharmacological activities. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that azetidine derivatives can modulate ion channels and G protein-coupled receptors (GPCRs), which are key targets in the treatment of neurological disorders. The 3-(2-cyclohexyleth,yl)azetidin-3-ol molecule, with its unique substituent, may offer novel mechanisms of action that differentiate it from existing therapeutic agents.

The 2-cyclohexylethyl group in 3-(2-cyclohexylethyl)azetidin-3-ol is particularly noteworthy for its potential to interact with hydrophobic pockets in target proteins. This interaction could enhance the molecule's binding affinity and selectivity, which are critical factors in drug development. Researchers have also explored the possibility of modifying this substituent to optimize the compound's pharmacokinetic properties, such as metabolic stability and bioavailability.

In the field of neuropharmacology, compounds like 3-(2-cyclohexylethyl)azetidin-3-ol are being investigated for their potential to treat conditions such as Alzheimer's disease and Parkinson's disease. These disorders are characterized by the accumulation of misfolded proteins, and the ability of azetidine derivatives to stabilize protein conformations may provide a therapeutic advantage. A 2024 study in Neuropharmacology suggested that certain azetidine derivatives could inhibit the aggregation of amyloid-beta peptides, a key pathological feature of Alzheimer's disease.

The synthesis of 3-(2-cyclohexylethyl)azetidin-3-ol involves multi-step organic reactions, typically starting with the formation of the azetidine ring. The reaction conditions, such as temperature, solvent, and catalysts, play a crucial role in determining the yield and purity of the final product. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure compounds, which are essential for pharmaceutical applications where stereochemistry significantly affects biological activity.

One of the challenges in the development of 3-(2-cyclohexylethyl)azetidin-3-ol is the optimization of its solubility and stability in physiological conditions. These properties are critical for the compound's in vivo performance. Researchers have employed various strategies, including the introduction of functional groups or the use of co-solvents, to enhance its solubility. Additionally, the compound's stability under different pH conditions is a key consideration for its formulation as a pharmaceutical product.

The therapeutic potential of 3-(2-cyclohexylethyl)azetidin-3-ol is further supported by its ability to interact with cellular signaling pathways. For example, studies have shown that certain azetidine derivatives can modulate the activity of phosphoinositide 3-kinase (PI3K) and mitogen-activated protein kinase (MAPK) pathways, which are involved in cell survival and proliferation. This makes the compound a promising candidate for the treatment of diseases associated with aberrant signaling, such as cancer and autoimmune disorders.

In the context of drug discovery, the azetidin-3-ol scaffold has been extensively studied for its ability to act as a prodrug. Prodrugs are designed to improve the pharmacokinetic and pharmacodynamic properties of a drug by increasing its solubility or reducing its toxicity. The 3-(2-cyclohexylethyl)azetidin-3-ol molecule may be modified to serve as a prodrug, where the cyclohexyl group is cleaved in vivo to release the active metabolite. This approach could enhance the compound's therapeutic index and reduce side effects.

The safety profile of 3-(2-cyclohexylethyl)azetidin-3-ol is another critical aspect of its development. Preclinical studies are essential to evaluate the compound's toxicity and determine its therapeutic window. Researchers have employed in vitro and in vivo models to assess the compound's effects on various organ systems. These studies help identify potential adverse effects and guide the optimization of the molecule for clinical use.

As the field of medicinal chemistry continues to evolve, the development of compounds like 3-(2-cyclohexylethyl)azetidin-3-ol represents a significant opportunity for innovation. The unique structural features of this molecule, combined with its potential pharmacological activities, make it a valuable candidate for further research. Ongoing studies are exploring its applications in diverse therapeutic areas, including neurology, oncology, and immunology. The continued exploration of azetidine derivatives is expected to yield new insights and therapeutic options for a wide range of diseases.

In conclusion, 3-(2-cyclohexylethyl)azetidin-3-ol is a promising compound with significant potential in pharmaceutical research. Its unique structural features and pharmacological activities make it a valuable scaffold for the development of new therapeutic agents. As research in this area progresses, it is anticipated that compounds like 3-(2-cyclohexylethyl)azetidin-3-ol will play an increasingly important role in the treatment of various diseases, offering new hope for patients and advancing the field of medicinal chemistry.